Cas no 19879-30-2 (Bavachinin)
Bavachinin Chemical and Physical Properties
Names and Identifiers
-
- bavachinin
- (s)-butenyl)
- BAVACHININ A hplc
- BAVACHININ A
- 2-(4-hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
- 4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-, (2...
- 4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-, (2S)-
- AVACHININ A(SH) PrintBack
- 4'-hydroxy-7-methoxy-6-(3-methyl-2-butenyl)-flavanon
- 4'-Hydroxy-7-methoxy-6-(3-methyl-2-butenyl)flavanone
- (2S)-2,3-Dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
- (S)-2,3-Dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
- 4'-Hydroxy-7-methoxy-6-(3-methyl-2-butenyl)-flavanone
- 7-O-Methylbavachin
- [ "" ]
- BAVACHININ A(P)
- BAVACHININ A(SH)
- BAVACHININ A WITH HPLC
- 4'-Hydroxy-7-Methoxy-6-prenylflavanone
- Flavanone, 4'-hydroxy-7-methoxy-6-(3-methyl-2-butenyl)-
- 4H-1-Benzopyran-4-one, 2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-butenyl)-, (S)-
- VL3EV483SZ
- Bavachinin (1)
- VOCGSQHKPZSIKB-UHFFFAOYSA-N
- NCGC00163517-01
- MFCD06858307
- SR-05000002282-2
- CS-3751
- BRN 3629340
- BS-15784
- 5-18-04-00132 (Beilstein Handbook Reference)
- SCHEMBL4220751
- AC-31454
- BDBM50084040
- SR-05000002282
- UNII-VL3EV483SZ
- CHEMBL1551302
- EX-A3649
- AKOS032962310
- (S)-2-(4-Hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-en-1-yl)chroman-4-one
- Bavachinin, >=95% (LC/MS-ELSD)
- (2S)-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
- s3878
- HY-N0234
- CCG-208380
- CHEBI:184255
- 4H-1-Benzopyran-4-one, 2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-, (2S)-
- NS00097154
- Z2037316850
- 19879-30-2
- FT-0688288
- LMPK12140040
- SCHEMBL497829
- 2-(4-Hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
- 129097-15-0
- 7-O-Methylbavachin;Bavachinin A
- CHEMBL4783450
- DTXSID90941731
- 2-(4-Hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-en-1-yl)chroman-4-one
- BDBM246521
- 4'-Hydroxy 7-methoxy 6-(3-methyl 2-butenyl)flavanone
- 4',7-Dihydroxy-6-prenylflavanone; (S)-form, 7-Me ether
- DA-50947
- (2S)-2-(4-HYDROXYPHENYL)-7-METHOXY-6-(3-METHYLBUT-2-EN-1-YL)-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
- Bavachinin
-
- MDL: MFCD06858307
- Inchi: 1S/C21H22O4/c1-13(2)4-5-15-10-17-18(23)11-20(14-6-8-16(22)9-7-14)25-21(17)12-19(15)24-3/h4,6-10,12,20,22H,5,11H2,1-3H3/t20-/m0/s1
- InChI Key: VOCGSQHKPZSIKB-FQEVSTJZSA-N
- SMILES: O1C2C=C(C(C/C=C(\C)/C)=CC=2C(C[C@H]1C1C=CC(=CC=1)O)=O)OC
- BRN: 3629340
Computed Properties
- Exact Mass: 338.15200
- Monoisotopic Mass: 338.15180918 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 338.4
- XLogP3: 4.4
- Topological Polar Surface Area: 55.8
Experimental Properties
- Color/Form: Powder
- Density: 1.182
- Melting Point: 154 ºC
- Boiling Point: 537.1±50.0 °C at 760 mmHg
- Flash Point: 190.3±23.6 °C
- Solubility: 生物体外In Vitro:DMSO溶解度≥ 250 mg/mL(738.77 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- PSA: 55.76000
- LogP: 4.61600
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Bavachinin Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:UN 3077 9 / PGIII
- Hazard Category Code: 50
- Safety Instruction: 61
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Bavachinin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B117986-20mg |
Bavachinin |
19879-30-2 | ,≥98% | 20mg |
¥1090.90 | 2023-09-04 | |
| ChemFaces | CFN98006-20mg |
Bavachinin |
19879-30-2 | >=98% | 20mg |
$80 | 2021-07-22 | |
| S e l l e c k ZHONG GUO | S3878-10mg |
Bavachinin |
19879-30-2 | 99.99% | 10mg |
¥958.47 | 2023-09-15 | |
| ChemScence | CS-3751-5mg |
Bavachinin |
19879-30-2 | 99.96% | 5mg |
$79.0 | 2022-04-27 | |
| ChemScence | CS-3751-10mg |
Bavachinin |
19879-30-2 | 99.96% | 10mg |
$106.0 | 2022-04-27 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB00100-1MG |
Bavachinin |
19879-30-2 | 1mg |
¥2576.57 | 2023-09-14 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL82484-10MG |
Bavachinin |
19879-30-2 | 10mg |
¥4403.23 | 2024-12-26 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-JH240-5mg |
Bavachinin |
19879-30-2 | ,≥98% | 5mg |
651.0CNY | 2021-08-03 | |
| TRC | B118815-1mg |
Bavachinin |
19879-30-2 | 1mg |
$ 64.00 | 2023-04-19 | ||
| TRC | B118815-5mg |
Bavachinin |
19879-30-2 | 5mg |
$ 144.00 | 2023-04-19 |
Bavachinin Suppliers
Bavachinin Related Literature
-
Xinqiang Li,Han Xing,Zifei Qin,Jing Yang,Peile Wang,Xiaojian Zhang,Zhihong Yao,Xinsheng Yao RSC Adv. 2020 10 35141
-
Dan-Dan Wang,Qiang Jin,Li-Wei Zou,Jie Hou,Xia Lv,Wei Lei,Hai-Ling Cheng,Guang-Bo Ge,Ling Yang Chem. Commun. 2016 52 3183
Additional information on Bavachinin
Exploring the Therapeutic Potential of Bavachinin (CAS No. 19879-30-2): A Comprehensive Review
In recent years, natural compounds have gained significant attention for their potential health benefits, and Bavachinin (CAS No. 19879-30-2) is no exception. Derived from the seeds of Psoralea corylifolia, this bioactive flavonoid has emerged as a promising candidate in modern phytomedicine. Researchers and health enthusiasts alike are increasingly curious about its mechanisms of action, therapeutic applications, and safety profile. This article delves into the science behind Bavachinin, addressing common queries such as "Bavachinin benefits" and "Bavachinin side effects," while exploring its role in contemporary wellness trends.
The chemical structure of Bavachinin (CAS No. 19879-30-2) features a unique prenylated flavonoid backbone, which contributes to its diverse biological activities. Studies highlight its potential as an antioxidant, anti-inflammatory, and metabolic modulator—properties that align with growing public interest in "natural anti-aging solutions" and "plant-based therapeutics." Notably, its interaction with PPARγ receptors has sparked discussions about its possible role in "blood sugar management," a topic frequently searched in connection with metabolic health.
Current research trends reveal heightened interest in "Bavachinin and immune support," particularly in the context of its immunomodulatory effects. Laboratory studies suggest it may influence cytokine production and macrophage activity, making it relevant to conversations about "holistic immunity boosters." However, experts emphasize the need for more clinical trials to validate these preliminary findings. The compound's bioavailability and optimal dosage—common search terms like "Bavachinin absorption" and "effective Bavachinin dose"—remain active areas of investigation.
From a pharmacological perspective, Bavachinin (CAS No. 19879-30-2) exhibits a favorable safety profile in preclinical models, though searches for "Bavachinin toxicity" reflect legitimate consumer concerns. Its potential synergy with other botanicals—often queried as "Bavachinin combination therapies"—is being explored for enhanced therapeutic outcomes. The compound's stability and extraction methods (frequently searched as "Bavachinin standardization") are crucial for ensuring consistent product quality in nutraceutical applications.
As the wellness industry evolves, Bavachinin continues to attract attention for its multifaceted applications. Whether researchers are investigating its "neuroprotective potential" or formulators are exploring its use in "cosmeceutical preparations," this compound exemplifies the bridge between traditional herbal knowledge and modern scientific validation. Future studies addressing popular queries like "Bavachinin clinical trials" and "Bavachinin vs synthetic alternatives" will further clarify its position in integrative health paradigms.